Potassium;2,2-difluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate

• IUPAC Name: potassium;2,2-difluoro-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• InChI: InChI=1S/C9H15F2NO4.K/c1-8(2,3)16-7(15)12-5-4-9(10,11)6(13)14;/h4-5H2,1-3H3,(H,12,15)(H,13,14);/q;+1/p-1
• InChI Key: KPUORKYUJYBNQB-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)OC(=O)NCCC(C(=O)[O-])(F)F.[K+]
• Molecular Formula: C9H14F2KNO4
• Molecular Weight: 277.31 g/mol

Description

DFB is a synthetic compound that belongs to the class of carboxylic acid derivatives. It is a white crystalline solid that is soluble in organic solvents such as ethanol and methanol. DFB has been studied for its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

Mode of Action

A study on a similar compound, potassium 2,2-difluoro-2-arylacetate, suggests that it undergoes a decarboxylation process to generate a radical intermediate . This process is facilitated by the presence of a radical anion

Biochemical Pathways

The compound’s structural similarity to potassium 2,2-difluoro-2-arylacetate, which is involved in the photoinitiated decarboxylative c3-difluoroarylmethylation of quinoxalin-2 (1h)-ones , suggests that it might participate in similar pathways

Result of Action

Given its structural similarity to potassium 2,2-difluoro-2-arylacetate, it’s plausible that it might have similar effects, such as the generation of radical intermediates . .

Advantages and Limitations for Lab Experiments

One advantage of using DFB in lab experiments is its high purity and stability. DFB is also readily available and relatively inexpensive. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on DFB. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosage and treatment regimen for DFB in cancer patients. Another area of interest is its potential use as a neuroprotective agent. Studies are needed to determine the mechanism of action of DFB in the brain and its potential use in treating neurodegenerative diseases. Additionally, further studies are needed to explore the potential use of DFB in materials science and agriculture.

Synthesis Methods

DFB can be synthesized through a multistep process involving the reaction of 2,2-difluoro-4-hydroxybutanoic acid with isobutyl chloroformate and then with potassium hydroxide. The resulting product is then treated with tert-butyl carbamate to obtain DFB.

Scientific Research Applications

DFB has been studied for its potential applications in various fields of scientific research. In medicine, DFB has been shown to exhibit anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of diabetes and as a neuroprotective agent. In agriculture, DFB has been studied for its potential use as a herbicide. In materials science, DFB has been studied for its potential use as a building block for the synthesis of new materials.